Cas no 2229525-97-5 (2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid)
2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid
- EN300-1921716
- 2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid
- 2229525-97-5
-
- Inchi: 1S/C12H13BrO3/c1-7-4-8(6-9(13)5-7)12(2-3-12)10(14)11(15)16/h4-6,10,14H,2-3H2,1H3,(H,15,16)
- InChI Key: ULBSQNSGFFOAAL-UHFFFAOYSA-N
- SMILES: BrC1C=C(C)C=C(C=1)C1(C(C(=O)O)O)CC1
Computed Properties
- Exact Mass: 284.00481g/mol
- Monoisotopic Mass: 284.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 57.5Ų
2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921716-0.05g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 0.05g |
$1261.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-0.1g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 0.1g |
$1320.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-0.25g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 0.25g |
$1381.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-0.5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 0.5g |
$1440.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-1.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1921716-2.5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 2.5g |
$2940.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-5.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1921716-10.0g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1921716-1g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 1g |
$1500.0 | 2023-09-17 | ||
| Enamine | EN300-1921716-5g |
2-[1-(3-bromo-5-methylphenyl)cyclopropyl]-2-hydroxyacetic acid |
2229525-97-5 | 5g |
$4349.0 | 2023-09-17 |
2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid
Professional Introduction to 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic Acid (CAS No. 2229525-97-5)
2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid, with the CAS number 2229525-97-5, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug discovery and therapeutic development.
The molecular structure of 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid features a cyclopropyl ring attached to a phenyl group substituted with bromine and a methyl group at the 3-position. This arrangement contributes to its distinct electronic and steric properties, which are crucial for its potential biological activity. The presence of a hydroxyacetic acid moiety further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The cyclopropyl ring, in particular, has been identified as a key structural feature in several bioactive molecules, contributing to their binding affinity and metabolic stability. The brominated phenyl group adds another layer of complexity, influencing both the compound's solubility and its interaction with biological targets.
Current research in the field of medicinal chemistry has highlighted the importance of developing novel scaffolds that can modulate specific biological pathways. 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid represents an intriguing example of such a scaffold. Its unique structural features make it a promising candidate for further investigation in the development of new therapeutic agents.
One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The hydroxyacetic acid group can be readily modified through various chemical reactions, allowing researchers to tailor its properties for specific applications. This flexibility is particularly valuable in drug discovery, where the ability to fine-tune molecular structure is essential for achieving desired pharmacological outcomes.
The synthesis of 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. These advancements are crucial for enabling further exploration of its biological activity and potential therapeutic applications.
In vitro studies have begun to uncover the biological profile of this compound. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors, making it a candidate for treating various diseases. While more extensive research is needed to fully characterize its pharmacological effects, these initial findings are promising and warrant further investigation.
The role of computational chemistry in understanding the behavior of such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting how 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid interacts with biological targets at the molecular level. These insights can guide experimental design and help optimize its pharmacological properties.
The future prospects for this compound are exciting, particularly as more researchers become aware of its potential. As synthetic methods continue to improve and our understanding of biological systems deepens, compounds like 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid are likely to play an increasingly important role in the development of new medicines.
In conclusion, 2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229525-97-5) is a fascinating compound with significant potential in the realm of chemical and biomedical research. Its unique structure, combined with its reactivity and synthetic versatility, makes it a valuable asset for researchers exploring new therapeutic strategies.
2229525-97-5 (2-1-(3-bromo-5-methylphenyl)cyclopropyl-2-hydroxyacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)